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Compound of Interest

Compound Name: AVG-233

Cat. No.: B10854417

As a potent, orally active RNA-dependent RNA polymerase (RdRp) inhibitor, AVG-233
represents a significant tool in respiratory syncytial virus (RSV) research.[1] Ensuring the safety
of laboratory personnel and the integrity of your experiments requires strict adherence to
proper handling and disposal protocols. This guide provides essential, immediate safety and
logistical information for researchers, scientists, and drug development professionals working
with AVG-233.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
AVG-233 in a laboratory setting. These recommendations are based on general best practices
for handling potent chemical compounds.[2][3][4]
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PPE Category

Item

Specification

Rationale

Eye and Face

Safety Glasses

ANSI Z87.1 approved,
with side shields.[2]

Protects against
splashes and airborne

particles.

Chemical Splash

To be worn when

there is a higher risk

Provides a tighter seal

around the eyes for

Goggles ) )
of splashing. enhanced protection.
Offers full-face
To be worn in protection from
) conjunction with splashes, especially
Face Shield )
safety glasses or when handling larger
goggles.[2][5] quantities or during
vigorous mixing.
Chemical-resistant ) )
o Protects against skin
nitrile gloves are
contact and
generally ]
absorption. The
recommended. - )
Hand Gloves ) specific glove material
Double-gloving may
] should be chosen
be appropriate for
) ] based on the solvent
higher-risk )
used with AVG-233.
procedures.[2][3]
Long-sleeved, Protects skin and
Body Laboratory Coat preferably flame- personal clothing from

resistant.[3]

contamination.

Respiratory

Respirator

An N95 respirator or
higher may be
necessary if there is a
risk of aerosolization
and the work is not
performed in a fume
hood.[3]

Prevents inhalation of
airborne particles. A
risk assessment
should determine the
need for respiratory

protection.
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Sturdy, non-slip shoes ) )
Protects against spills

Footwear Closed-toe Shoes that fully cover the
feet.[3]

and dropped objects.

Experimental Protocols: Handling and Disposal
Workflow

The following diagram outlines the standard operating procedure for the safe handling and
disposal of AVG-233. Adherence to this workflow is critical to minimize exposure and prevent

contamination.
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Figure 1. Workflow for Safe Handling and Disposal of AVG-233.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10854417?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans

Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.
e Store AVG-233 in a cool, dry, and well-ventilated area, away from incompatible materials.

e The supplier recommends storage at -20°C for one month or -80°C for six months when in
solid form.[1]

Handling Procedures:

o Preparation: Before handling AVG-233, ensure you are wearing the appropriate PPE as
outlined in the table above.[2][3] Prepare your workspace within a certified chemical fume
hood to minimize inhalation exposure.[6]

» Weighing and Dissolving: When weighing the solid compound, use a draft shield to prevent
the powder from becoming airborne. When dissolving, add the solvent slowly to the solid to
avoid splashing.

o Experimental Use: All manipulations of AVG-233, including dilutions and transfers, should be
performed within the fume hood.

Emergency Procedures:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[7] Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[7] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

» Spill: In the event of a spill, evacuate the immediate area and alert others.[8] For a small
spill, if you are trained and have the appropriate spill kit, you can proceed with cleanup.[9]
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o Cover the spill with an absorbent material, working from the outside in.[7][10]

o Once absorbed, carefully collect the material into a designated hazardous waste
container.[9]

o Decontaminate the spill area with an appropriate cleaning agent.[9]

o For large spills, evacuate the laboratory, close the doors, and contact your institution's
environmental health and safety (EHS) office immediately.[8]

Disposal Plan:

All waste contaminated with AVG-233, including unused solutions, contaminated labware
(pipette tips, tubes), and PPE, must be disposed of as hazardous chemical waste.[11]

e Segregation: Do not mix AVG-233 waste with other waste streams. Keep solid and liquid
waste in separate, clearly labeled, and sealed containers.

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name "AVG-233".

o Storage: Store waste containers in a designated, secure area away from general laboratory
traffic.

o Pickup: Arrange for the disposal of hazardous waste through your institution's EHS office.[12]
Do not pour any solutions containing AVG-233 down the drain.[13] High-temperature
incineration is the preferred method for the destruction of pharmaceutical compounds.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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